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Compound of Interest

Compound Name: Coumarin 106

Cat. No.: B1593619

Essential Safety and Handling Guide for
Coumarin 106

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Coumarin 106 (CAS No. 41175-45-
5) is not readily available. While some suppliers indicate it may not be classified as hazardous,
due to the lack of conclusive data, a precautionary approach is strongly recommended. The
following guidelines are based on the safety information for the parent compound, coumarin,
which is known to be toxic if swallowed and may cause skin sensitization.[1][2][3] Researchers
should handle Coumarin 106 with the same level of caution as its parent compound.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling Coumarin 106 in a
laboratory setting.

Hazard Summary and Key Data

While specific hazard data for Coumarin 106 is limited, the parent compound, coumarin,
presents known health risks. As a precaution, Coumarin 106 should be treated as a hazardous
substance.
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Property

Data for Coumarin (CAS 91-64-5) as a
Precautionary Guideline

Physical State

Solid, powder/crystals[4]

Primary Hazards

Toxic if swallowed[1][2][3], may cause an

allergic skin reaction.[1][2][3]

Acute Oral Toxicity

LD50 (Rat): 293 mg/kg

Storage Temperature

4°C, sealed from moisture and light[5][6]

Solubility

Soluble in DMSO (= 25 mg/mL)[5][6][7]

Note: This data is for the parent compound, coumarin, and should be used as a conservative

guideline for handling Coumarin 106.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is crucial to minimize exposure when handling Coumarin

106.

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles or a face shield.[8]

Hand Protection

Nitrile rubber gloves.[1]

Body Protection

A lab coat is mandatory. For larger quantities,
consider a chemical-resistant apron and

sleeves.[8]

Respiratory Protection

For powdered form, a dust mask or respirator is
recommended, especially when weighing or
transferring the substance.[8] Operations should
be conducted in a well-ventilated area or under

a fume hood.[9]

Operational Plan: Safe Handling and Storage
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A systematic approach to handling and storage is essential to maintain a safe laboratory
environment.

Engineering Controls:

+ Always handle Coumarin 106 in a well-ventilated area, preferably within a certified chemical
fume hood.[9]

o Ensure that an eyewash station and a safety shower are readily accessible.[10]
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by covering surfaces with absorbent, disposable pads.

o Weighing and Transfer:

o Conduct all weighing and transfer of powdered Coumarin 106 within a chemical fume
hood to minimize dust inhalation.

o Use a dedicated scoop or spatula for handling.
o Avoid creating dust by handling the powder gently.
e Dissolving:

o If preparing a solution, add the solid Coumarin 106 to the solvent slowly to prevent
splashing.

o Cap containers securely after use.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all work surfaces and equipment after use.

Storage:
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o Store Coumarin 106 in a tightly sealed container in a cool, dry, and dark place at 4°C.[5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[10]

e The storage area should be clearly labeled as containing hazardous chemicals.
Disposal Plan

All waste containing Coumarin 106 must be treated as hazardous waste.

Waste Collection:

e Solid Waste:

o Collect all contaminated solid waste, including gloves, absorbent pads, and weighing
papers, in a dedicated, clearly labeled hazardous waste container.

o The container should have a secure lid.
e Liquid Waste:

o Collect all solutions containing Coumarin 106 in a separate, sealed, and clearly labeled
hazardous waste container.

o Do not mix with other chemical waste unless compatibility is confirmed.
Disposal Procedures:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) department.[11]

o Follow all local, state, and federal regulations for hazardous waste disposal.[9][12]

o Never dispose of Coumarin 106 down the drain or in regular trash.[1][9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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